4-(2-Chloroethyl)phenol
Cat. No. B1595590
Key on ui cas rn:
28145-35-9
M. Wt: 156.61 g/mol
InChI Key: GSJKJPRTYNBOKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[ClH:1].[OH:2][c:3]1[cH:4][cH:5][c:6]([CH2:9][CH2:10][OH:11])[cH:7][cH:8]1>>[Cl:1][CH2:10][CH2:9][c:6]1[cH:5][cH:4][c:3]([OH:2])[cH:8][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCc1ccc(O)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Oc1ccc(CCCl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
